Cas no 2138229-12-4 (methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 2138229-12-4
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6118519
• PubChem ID: 165748913
• Update Time: 2025-06-08

methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate
• EN300-1121242
• 2138229-12-4

• Inchi： 1S/C15H19N3O2/c1-4-10(2)12-13(15(19)20-3)17-18(14(12)16)11-8-6-5-7-9-11/h5-10H,4,16H2,1-3H3
• InChI Key： VPHGNBQYKGITOO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(N)N(C2C=CC=CC=2)N=1)C(C)CC)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 2138229-12-4)

Methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 2138229-12-4) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The methyl ester group and amino functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for pyrazole derivatives has surged, driven by their relevance in developing anti-inflammatory, antimicrobial, and anticancer agents. The compound’s CAS No. 2138229-12-4 is frequently searched in academic and industrial databases, reflecting its growing importance. Its butan-2-yl side chain enhances lipophilicity, which is critical for improving membrane permeability in drug design. This feature aligns with current trends in optimizing bioavailability and pharmacokinetics.

From a synthetic chemistry perspective, methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate is synthesized via multi-step reactions involving condensation and cyclization. Its phenyl and pyrazole rings contribute to π-π stacking interactions, a hot topic in computational chemistry and molecular docking studies. These interactions are pivotal for designing high-affinity ligands in medicinal chemistry. The compound’s carboxylate moiety also allows for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 2138229-12-4. Questions like “How to improve the yield of methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate?” or “What are the solvent alternatives for its synthesis?” are trending in scientific forums. These queries highlight the need for sustainable methodologies without compromising efficiency.

In the agrochemical sector, pyrazole-based compounds like this are explored for their pesticidal and herbicidal properties. The butan-2-yl group’s hydrophobic nature may enhance soil adhesion, a key factor in crop protection formulations. As precision agriculture gains traction, the demand for tailor-made intermediates such as CAS No. 2138229-12-4 is expected to rise.

Analytical characterization of methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate typically involves NMR, HPLC, and mass spectrometry. These techniques ensure purity and validate structural integrity, addressing common concerns like “How to confirm the identity of CAS No. 2138229-12-4?” Purity standards are critical, especially when the compound is used in high-throughput screening or preclinical trials.

In summary, methyl 5-amino-4-(butan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 2138229-12-4) represents a multifaceted compound with broad applicability. Its integration into drug discovery, agrochemical innovation, and material science underscores its industrial relevance. Future research will likely focus on optimizing its synthesis, expanding its utility, and addressing scalability challenges—topics frequently debated in scientific and patent literature.